Cas no 141358-08-9 (Benzoic acid, 3-[(3-methoxyphenyl)thio]-)

Benzoic acid, 3-[(3-methoxyphenyl)thio]- structure
141358-08-9 structure
Product Name:Benzoic acid, 3-[(3-methoxyphenyl)thio]-
CAS No:141358-08-9
MF:C14H12O3S
MW:260.308282852173
CID:1304237
Update Time:2024-08-03

Benzoic acid, 3-[(3-methoxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[(3-methoxyphenyl)thio]-
    • Inchi: 1S/C14H12O3S/c1-17-11-5-3-7-13(9-11)18-12-6-2-4-10(8-12)14(15)16/h2-9H,1H3,(H,15,16)
    • InChI Key: XNJMFEUXXKYUHN-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC(SC2=CC=CC(OC)=C2)=C1

Computed Properties

  • Exact Mass: 260.05076

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Boiling Point: 466.4±30.0 °C(Predicted)
  • PSA: 46.53
  • pka: 3.94±0.10(Predicted)
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD